Cas no 20372-65-0 (methyl 2-amino-4,5-difluorobenzoate hydrochloride)
20372-65-0 structure
Product Name:methyl 2-amino-4,5-difluorobenzoate hydrochloride
CAS No:20372-65-0
MF:C8H8ClF2NO2
MW:223.604428291321
CID:1393296
PubChem ID:19844373
Update Time:2025-04-20
methyl 2-amino-4,5-difluorobenzoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-4,5-difluorobenzoate hydrochloride
- benzoic a<wbr>
- LogP
- Methyl 2-amino-4,5-difluorobenzoate hydrochloride (1:1)
- 20372-65-0
-
- Inchi: 1S/C8H7F2NO2.ClH/c1-13-8(12)4-2-5(9)6(10)3-7(4)11;/h2-3H,11H2,1H3;1H
- InChI Key: INFIZENLKKLHBK-UHFFFAOYSA-N
- SMILES: Cl.FC1C(=CC(=C(C(=O)OC)C=1)N)F
Computed Properties
- Exact Mass: 223.02124
- Monoisotopic Mass: 223.0211625g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
methyl 2-amino-4,5-difluorobenzoate hydrochloride Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
20372-65-0 (methyl 2-amino-4,5-difluorobenzoate hydrochloride) Related Products
- 391-93-5(Ethyl 2-amino-5-fluorobenzoate)
- 83506-93-8(2-Amino-4,5-difluorobenzoic acid)
- 319-24-4(Methyl 2-amino-5-fluorobenzoate)
- 2475-81-2(Methyl 2-amino-4-fluorobenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent